Cas no 5694-91-7 (1,3-DIOXOLANE-2,2-DIACETIC ACID)

• Product Name: 1,3-DIOXOLANE-2,2-DIACETIC ACID
• CAS No: 5694-91-7
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 946191
• PubChem ID: 13383446
• Update Time: 2025-04-19

1,3-DIOXOLANE-2,2-DIACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOLANE-2,2-DIACETIC ACID
• 2-[2-(carboxymethyl)-1,3-dioxolan-2-yl]acetic acid
• 3,3-(ethylenedioxy)glutaric acid
• 3-Oxoglutarsaeureesterethylenketal
• AG-G-00466
• AGN-PC-00M85V
• CTK1G8075
• SureCN743722
• 5694-91-7
• KGZVIHDLFUQDFU-UHFFFAOYSA-N
• SCHEMBL743722
• DTXSID80538957
• 2,2'-(1,3-Dioxolane-2,2-diyl)diacetic acid
• AKOS006310371
• [2-(CARBOXYMETHYL)-1,3-DIOXOLAN-2-YL]ACETIC ACID

• MDL： MFCD09953116
• Inchi： 1S/C7H10O6/c8-5(9)3-7(4-6(10)11)12-1-2-13-7/h1-4H2,(H,8,9)(H,10,11)
• InChI Key： KGZVIHDLFUQDFU-UHFFFAOYSA-N
• SMILES： O1CCOC1(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 190.04773803g/mol
• Monoisotopic Mass: 190.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 93.1Ų